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Compound of Interest

2-Chloro-N-(2-(2-chlorobenzoyl)-4-
Compound Name:

nitrophenyl)acetamide
CAS No.: 180854-85-7

Cat. No.: B195749

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the structural elucidation of 2-(2-
Chloroacetamido)-5-nitro-2'-chlorobenzophenone, a key intermediate in the synthesis of the
benzodiazepine clonazepam. This document collates available chemical data, outlines detailed
synthetic protocols, and presents predicted spectroscopic data to aid in the characterization of
this compound. While experimental spectral data is not readily available in the public domain,
this guide offers a robust framework for its identification and synthesis based on established
chemical principles.

Chemical Identity and Properties

2-(2-Chloroacetamido)-5-nitro-2'-chlorobenzophenone is a complex organic molecule
containing a benzophenone core with chloro, nitro, and chloroacetamido functional groups.
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These features make it a reactive intermediate for the synthesis of pharmaceuticals.

Property Value Source

CAS Number 180854-85-7 [11[2]13][4]
Molecular Formula C15H10CI2N204 [31I516][7]
Molecular Weight 353.16 g/mol 516171181

2-chloro-N-[2-(2-
IUPAC Name chlorobenzoyl)-4- [31[7]

nitrophenyl]lacetamide

2-Chloroacetylamido-5-nitro-2'-
chlorobenzophenone,

Synonyms Clonazepam Impurity 1, [11[3]
Clonazepam Chloroacetamido

Impurity

) Pale-yellow to yellow-brown
Physical Form )
solid

Solubility Soluble in organic solvents [1]

Synthesis and Mechanism

The primary route for the synthesis of 2-(2-Chloroacetamido)-5-nitro-2'-chlorobenzophenone is
the acylation of 2-amino-5-nitro-2'-chlorobenzophenone with chloroacetyl! chloride. This
reaction is a standard nucleophilic acyl substitution where the amino group of the
benzophenone derivative attacks the electrophilic carbonyl carbon of chloroacetyl chloride.

Below is a diagram illustrating the general synthetic pathway.
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Reactants
2-Amino-5-nitro-2'-chlorobenzophenone Chloroacetyl Chloride
Acylation
Product
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2-(2-Chloroacetamido)-5-nitro-2'-chlorobenzophenone

Click to download full resolution via product page
Diagram 1: Synthetic pathway for 2-(2-Chloroacetamido)-5-nitro-2'-chlorobenzophenone.

Experimental Protocols

The following protocols are adapted from established methods for the synthesis of 2-(2-
Chloroacetamido)-5-nitro-2'-chlorobenzophenone.

Protocol 1: Synthesis in Toluene/Cyclohexane Mixture

Materials:

2-amino-5-nitro-2'-chlorobenzophenone

Chloroacetyl chloride

Toluene

Cyclohexane

Deionized water

Procedure:
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 In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 50
g of 2-amino-5-nitro-2'-chlorobenzophenone in 1000-2000 mL of a 1:1 to 1:2 (v/v) mixture of
cyclohexane and toluene.

o Heat the reaction mixture to reflux.
e Slowly add 16-48.5 mL of chloroacetyl chloride to the solution.

e Maintain the reflux for 1-3.5 hours. The progress of the reaction can be monitored by thin-
layer chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature, which will cause the
product to precipitate.

o Collect the solid product by filtration.
o Wash the filter residue with deionized water until the filtrate is neutral.

e Dry the obtained solid under a vacuum to yield 2-(2-Chloroacetamido)-5-nitro-2'-
chlorobenzophenone.

Protocol 2: Synthesis in Chloroform

Materials:

e 2-amino-5-nitro-2'-chlorobenzophenone
e Chloroacetyl chloride

e Dry chloroform

Procedure:

o Dissolve 0.206 moles (approximately 50 g) of 2-amino-5-nitro-2'-chlorobenzophenone in 250
mL of dry chloroform.

e Slowly add chloroacetyl chloride to the solution while stirring.
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e The reaction can be carried out at a lower temperature compared to the refluxing
toluene/cyclohexane mixture.

e Monitor the reaction to completion using TLC.

e Upon completion, the product can be isolated by precipitation and filtration, followed by
washing and drying.

The general workflow for the synthesis and purification is depicted in the following diagram.
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Diagram 2: General experimental workflow for the synthesis of the target compound.
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Structural Elucidation Data (Predicted)

Due to the limited availability of public experimental spectroscopic data for 2-(2-

Chloroacetamido)-5-nitro-2'-chlorobenzophenone, the following tables present the predicted

data based on its chemical structure and known spectral correlations for similar functional

groups.

Predicted *H NMR Data

U Pr(?dicted Chemical Multiplicity Coupling
Shift (6, ppm) Constants (J, Hz)

Aromatic-H 75-85 m

NH 9.0-10.0 s (broad)

CH: 4.2-45 S
Predicted **C NMR Data

Carbon Predicted Chemical Shift (8, ppm)

C=0 (amide) 165 -170

C=0 (ketone) 190 - 195

Aromatic-C 120 - 150

CH2 40 - 45

Predicted Infrared (IR) Spectroscopy Data
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Functional Group Predicted Wavenumber (cm~?)
N-H stretch 3200 - 3400

C-H stretch (aromatic) 3000 - 3100

C=0 stretch (ketone) 1680 - 1700

C=0 stretch (amide) 1640 - 1680

N-O stretch (nitro) 1500 - 1550 and 1330 - 1370

C-Cl stretch 600 - 800

Predicted Mass Spectrometry Data

lon Predicted m/z

[M]*+ 352/354/356 (isotopic pattern for 2 CI)
[M-COCH:CI]* 275/277 (isotopic pattern for 1 ClI)
[M-NO2]* 306/308/310 (isotopic pattern for 2 CI)
[C7H4CIO]* 139/141 (isotopic pattern for 1 Cl)

Signaling Pathways

As 2-(2-Chloroacetamido)-5-nitro-2'-chlorobenzophenone is primarily known as a synthetic
intermediate in the production of clonazepam, there is no available information on its direct
interaction with biological signaling pathways. Its significance lies in its role as a precursor
molecule in multi-step organic synthesis rather than as a biologically active agent itself.

Conclusion

This technical guide has detailed the chemical properties, synthetic methodologies, and
predicted structural data for 2-(2-Chloroacetamido)-5-nitro-2'-chlorobenzophenone. While the
lack of publicly available experimental spectroscopic data presents a challenge, the information
provided herein offers a solid foundation for researchers and professionals working with this
compound. The detailed protocols and predicted data serve as a valuable resource for the
synthesis and characterization of this important pharmaceutical intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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